Cas no 2545-00-8 (2H-1-Benzopyran-3,5,7-triol,3,4-dihydro-2-(4-hydroxyphenyl)-, (2R,3S)-)

• Product Name: 2H-1-Benzopyran-3,5,7-triol,3,4-dihydro-2-(4-hydroxyphenyl)-, (2R,3S)-
• CAS No: 2545-00-8
• MF: C₁₅H₁₄O₅
• MW: 274.268664836884
• CID: 256154
• PubChem ID: 442154
• Update Time: 2025-06-29

2H-1-Benzopyran-3,5,7-triol,3,4-dihydro-2-(4-hydroxyphenyl)-, (2R,3S)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3,5,7-triol,3,4-dihydro-2-(4-hydroxyphenyl)-, (2R,3S)-
• (+)-Afzelechin
• 2-(4-hydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
• Afzelechin
• 3,5,7,4'-Tetrahydroxyflavan
• [ "" ]
• LMPK12020035
• W782YDV47U
• DTXSID60300139
• GLXC-17295
• (2R,3S)-afzelechin
• CHEBI:2507
• SCHEMBL445728
• C09320
• CHROMIUMPOTASSIUMSULFATE
• AKOS032948423
• 3,4',5,7-Flavantetrol, (+)-
• 2H-1-Benzopyran-3,5,7-triol, 3,4-dihydro-2-(4-hydroxyphenyl)-, (2R,3S)-
• Q23068576
• 2545-00-8
• NSC-135065
• (2R,3S)-2-(4-hydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
• CS-0023386
• UNII-W782YDV47U
• HY-N2821
• (+)-Afzelechin ;NSC 135065
• 2H-1-Benzopyran-3,5,7-triol, 3,4-dihydro-2-(4-hydroxyphenyl)-, (2R-trans)-
• MS-23892
• CHEMBL3437595
• (2R,3S)-2-(4-Hydroxyphenyl)-3,5,7-chromanetriol
• G13077
• (+)-3,4',5,7-Flaventetrol
• (2R,3S)-2-(4-hydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol

• Inchi： 1S/C15H14O5/c16-9-3-1-8(2-4-9)15-13(19)7-11-12(18)5-10(17)6-14(11)20-15/h1-6,13,15-19H,7H2/t13-,15+/m0/s1
• InChI Key： RSYUFYQTACJFML-DZGCQCFKSA-N
• SMILES： O1C2C=C(C=C(C=2C[C@@H]([C@H]1C1C=CC(=CC=1)O)O)O)O

Computed Properties

• Exact Mass: 274.08400
• Monoisotopic Mass: 274.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 90.2A^2

Experimental Properties

• Color/Form: Powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 583.4±50.0 °C at 760 mmHg
• Flash Point: 306.6±30.1 °C
• Refractive Index: 1.708
• PSA: 90.15000
• LogP: 1.84050
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

2H-1-Benzopyran-3,5,7-triol,3,4-dihydro-2-(4-hydroxyphenyl)-, (2R,3S)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavan-3-ols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavan-3-ols
• Natural Products and Extracts Plant Extracts Plant based Eysenhardtia subcoriacea
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2H-1-Benzopyran-3,5,7-triol,3,4-dihydro-2-(4-hydroxyphenyl)-, (2R,3S)-

Exploring the Unique Properties and Applications of 2H-1-Benzopyran-3,5,7-triol,3,4-dihydro-2-(4-hydroxyphenyl)-, (2R,3S)- (CAS No. 2545-00-8)

In the realm of bioactive compounds, 2H-1-Benzopyran-3,5,7-triol,3,4-dihydro-2-(4-hydroxyphenyl)-, (2R,3S)- (CAS No. 2545-00-8) stands out as a molecule of significant interest. This compound, often referred to by its systematic name, belongs to the flavonoid family, a class of polyphenolic compounds widely recognized for their antioxidant properties. Its unique stereochemistry, denoted by the (2R,3S) configuration, plays a crucial role in its biological activity and interaction with cellular targets.

The growing consumer interest in natural antioxidants and plant-derived bioactive compounds has propelled research into flavonoids like 2H-1-Benzopyran-3,5,7-triol,3,4-dihydro-2-(4-hydroxyphenyl)-, (2R,3S)-. Searches for "natural antioxidant benefits" or "flavonoids for health" have surged, reflecting a broader trend toward wellness and preventive healthcare. This compound's potential applications span nutraceuticals, cosmetics, and even functional foods, aligning with the demand for clean-label ingredients.

From a structural perspective, the presence of multiple hydroxyl groups (3,5,7-triol) and the 4-hydroxyphenyl moiety contribute to its free radical-scavenging capabilities. Researchers have investigated its role in mitigating oxidative stress, a key factor in aging and chronic diseases. The (2R,3S) stereochemistry further enhances its specificity, making it a subject of interest in chiral drug development and precision medicine.

In the cosmetic industry, 2H-1-Benzopyran-3,5,7-triol,3,4-dihydro-2-(4-hydroxyphenyl)-, (2R,3S)- is gaining traction as an ingredient in anti-aging formulations. Its ability to neutralize reactive oxygen species (ROS) aligns with the popularity of searches like "best antioxidants for skin" or "how to reduce oxidative damage." Brands are increasingly incorporating this compound into serums and creams, capitalizing on its natural origin and science-backed efficacy.

Beyond its antioxidant properties, preliminary studies suggest that 2H-1-Benzopyran-3,5,7-triol,3,4-dihydro-2-(4-hydroxyphenyl)-, (2R,3S)- may influence cellular signaling pathways. This has sparked interest in its potential neuroprotective and cardioprotective effects, topics frequently searched by health-conscious consumers. However, further clinical research is needed to validate these applications and establish optimal dosing regimens.

The synthesis and extraction of 2H-1-Benzopyran-3,5,7-triol,3,4-dihydro-2-(4-hydroxyphenyl)-, (2R,3S)- present interesting challenges for chemists. Its stereospecific nature requires precise synthetic routes or careful isolation from natural sources. This complexity contributes to its value in the fine chemicals market, where purity and stereochemical integrity are paramount.

As sustainability becomes a pressing concern across industries, the eco-friendly production of bioactive compounds like 2H-1-Benzopyran-3,5,7-triol,3,4-dihydro-2-(4-hydroxyphenyl)-, (2R,3S)- has gained attention. Researchers are exploring green chemistry approaches and plant cell culture technologies to meet the growing demand while minimizing environmental impact—a topic that resonates with searches for "sustainable bioactive ingredients" or "green chemistry in nutraceuticals."

In analytical chemistry, the characterization of 2H-1-Benzopyran-3,5,7-triol,3,4-dihydro-2-(4-hydroxyphenyl)-, (2R,3S)- presents unique opportunities. Advanced techniques like chiral HPLC and NMR spectroscopy are essential for verifying its stereochemical purity, especially given the biological importance of its specific configuration. These analytical challenges mirror the increasing sophistication of quality control in the nutraceutical and pharmaceutical industries.

The future of 2H-1-Benzopyran-3,5,7-triol,3,4-dihydro-2-(4-hydroxyphenyl)-, (2R,3S)- research appears promising, with potential applications emerging in personalized nutrition and targeted therapies. As consumers become more educated about bioactive compounds—evidenced by search trends for "how do flavonoids work" or "benefits of plant polyphenols"—this molecule is poised to play an increasingly important role in health and wellness innovations.

For researchers and industry professionals working with CAS No. 2545-00-8, understanding the structure-activity relationship of this compound is crucial. The specific arrangement of its hydroxyl groups and the stereochemistry at positions 2 and 3 differentiate it from related flavonoids, potentially offering unique therapeutic advantages. This specificity makes it a compelling subject for both academic study and commercial development.